Cas no 24108-39-2 (Diethyl 3-methyl-1,2,4-triazine-5,6-dicarboxylate)

• Product Name: Diethyl 3-methyl-1,2,4-triazine-5,6-dicarboxylate
• CAS No: 24108-39-2
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 2837301
• PubChem ID: 13442203
• Update Time: 2025-04-21

Diethyl 3-methyl-1,2,4-triazine-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID80540954
• 24108-39-2
• Diethyl 3-methyl-1,2,4-triazine-5,6-dicarboxylate

• Inchi： 1S/C10H13N3O4/c1-4-16-9(14)7-8(10(15)17-5-2)13-12-6(3)11-7/h4-5H2,1-3H3
• InChI Key： BQUHDHFMRYNYBE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)OCC)=NN=C(C)N=1)=O

Computed Properties

• Exact Mass: 239.09060590Da
• Monoisotopic Mass: 239.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.3Ų